Cas no 10049-07-7 (Rhodium(III) chloride)

• Product Name: Rhodium(III) chloride
• CAS No: 10049-07-7
• MF: Cl₃Rh
• MW: 209.264499664307
• MDL: MFCD00011204
• CID: 48347
• PubChem ID: 24858633
• Update Time: 2025-06-10

Rhodium(III) chloride Chemical and Physical Properties

Names and Identifiers

• Rhodium (III) Chloride Anhydrous [Insoluble]
• RHODIUM (III) CHLORIDE, ANHYDROUS
• Rhodium chloride
• Rhodium trichloride
• Rhodium (III) chloride
• RHODIUM(+3)CHLORIDE
• RHODIUM(III) CHLORIDE
• rhodium(iii)chloride(1:3)
• rhodiumchloride(rhcl3)
• RHODIUM CHLORIDE, REAGENTRHODIUM CHLORIDE, REAGENTRHODIUM CHLORIDE, REAGENT
• (III) RHODIUM (III) CHLORIDE HYDRATE
• Rhodium(III) chloride

• MDL： MFCD00011204
• Inchi： 1S/3ClH.Rh/h3*1H;/q;;;+3/p-3
• InChI Key： SONJTKJMTWTJCT-UHFFFAOYSA-K
• SMILES： [Rh](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 207.81200
• Monoisotopic Mass: 207.812062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: There are two kinds of commodities, anhydrous and aqueous, which are red powder or crystal. A reddish brown powder.
• Density: 5.38
• Melting Point: 450 ºC
• Boiling Point: 717 ºC (730 mmHg)
• Flash Point: °C
• Solubility: 不溶于水；溶于碱性溶液
• Water Partition Coefficient: Insoluble in water. Soluble in hydroxide and cyanide solutions.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -8.98800
• Solubility: Anhydrous products are soluble in alkali hydroxide and cyanide solutions, but insoluble in acid and water. Hydrate has deliquescence. Soluble in water and ethanol, insoluble in ether.
• Merck: 14,8188
• Sensitiveness: Hygroscopic

Rhodium(III) chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P273-P301+P312-P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24-S26-S36/39
• FLUKA BRAND F CODES：21
• RTECS：VI9275000
• Hazardous Material Identification：
• HazardClass：8
• Toxicity：LD50 in rats (mg/kg): 198 i.v. (Landolt)
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R22; R41
• Safety Term：S24;S26;S36/39

Additional information on Rhodium(III) chloride

Rhodium(III) chloride and Its Significance in Modern Chemical and Pharmaceutical Research

Rhodium(III) chloride, with the CAS number 10049-07-7, is a compound of significant interest in the fields of catalysis, materials science, and pharmaceutical development. This coordination compound, featuring the rhodium(III) cation, has garnered attention due to its unique electronic properties and its role as a versatile catalyst in various organic transformations. The compound's structure, typically represented as [RhCl₆]^3-, consists of a rhodium center coordinated to six chloride ligands, forming an octahedral geometry. This arrangement imparts remarkable stability and reactivity, making it a valuable asset in synthetic chemistry.

The applications of Rhodium(III) chloride are diverse, ranging from industrial processes to cutting-edge pharmaceutical research. One of the most notable uses is in the field of homogeneous catalysis, where it serves as a precursor for various catalytic systems. For instance, it has been employed in the development of cross-coupling reactions, which are pivotal in constructing complex organic molecules. These reactions are fundamental in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

In recent years, there has been a surge in research focused on developing more efficient and sustainable catalytic systems. Rhodium(III) chloride has emerged as a key player in this domain due to its ability to facilitate multiple reaction pathways with high selectivity and yield. A particularly exciting area of research involves the use of Rhodium(III) chloride in photoredox catalysis. This approach leverages light as an energy source to drive chemical transformations, offering a greener alternative to traditional thermal methods.

The pharmaceutical industry has also harnessed the potential of Rhodium(III) chloride in drug discovery and development. Its unique coordination chemistry allows for the design of novel metal-organic frameworks (MOFs) and coordination polymers that can act as drug delivery systems or catalysts for on-site chemical reactions within biological environments. These innovations hold promise for targeted therapies and localized treatments, where traditional drug delivery methods may fall short.

Moreover, the study of Rhodium(III) chloride has provided insights into the mechanisms of metalloenzymes, which are biological catalysts that play crucial roles in metabolic processes. By understanding how synthetic analogs like Rhodium(III) chloride interact with biological systems, researchers can gain valuable knowledge about enzyme function and design more effective therapeutic agents.

The synthesis and characterization of new derivatives of Rhodium(III) chloride continue to be an active area of investigation. Researchers are exploring ways to modify its ligand environment to enhance its catalytic activity or to tailor its properties for specific applications. For example, ligands that can be tuned to respond to external stimuli such as light or pH changes have been incorporated into rhodium complexes, opening up possibilities for smart catalytic systems.

The environmental impact of using Rhodium(III) chloride as a catalyst is another critical consideration. While rhodium is relatively rare and expensive compared to other transition metals like palladium or nickel, its high efficiency often justifies its use in industrial applications where turnover numbers and yields are paramount. Efforts are ongoing to develop more sustainable practices for rhodium recovery and recycling, ensuring that this precious metal remains a viable option for future technologies.

In conclusion, Rhodium(III) chloride (CAS no 10049-07-7) represents a fascinating compound with far-reaching implications across multiple scientific disciplines. Its role in catalysis, materials science, and pharmaceutical research underscores its importance as a chemical building block for innovation. As research continues to uncover new applications and refine existing ones, the versatility of this compound is set to drive further advancements in chemistry and beyond.